Cas no 2228814-78-4 (2-methoxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid)
2-methoxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-methoxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid
- SCHEMBL21197755
- 2228814-78-4
- EN300-1727795
-
- Inchi: 1S/C8H12N2O3/c1-10-4-3-6(9-10)5-7(13-2)8(11)12/h3-4,7H,5H2,1-2H3,(H,11,12)
- InChI Key: NDJFLKMSLRCCBY-UHFFFAOYSA-N
- SMILES: O(C)C(C(=O)O)CC1C=CN(C)N=1
Computed Properties
- Exact Mass: 184.08479225g/mol
- Monoisotopic Mass: 184.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 64.4Ų
2-methoxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1727795-0.05g |
2-methoxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid |
2228814-78-4 | 0.05g |
$1200.0 | 2023-09-20 | ||
| Enamine | EN300-1727795-0.1g |
2-methoxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid |
2228814-78-4 | 0.1g |
$1257.0 | 2023-09-20 | ||
| Enamine | EN300-1727795-0.25g |
2-methoxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid |
2228814-78-4 | 0.25g |
$1315.0 | 2023-09-20 | ||
| Enamine | EN300-1727795-0.5g |
2-methoxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid |
2228814-78-4 | 0.5g |
$1372.0 | 2023-09-20 | ||
| Enamine | EN300-1727795-1.0g |
2-methoxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid |
2228814-78-4 | 1g |
$1429.0 | 2023-06-04 | ||
| Enamine | EN300-1727795-2.5g |
2-methoxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid |
2228814-78-4 | 2.5g |
$2800.0 | 2023-09-20 | ||
| Enamine | EN300-1727795-5.0g |
2-methoxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid |
2228814-78-4 | 5g |
$4143.0 | 2023-06-04 | ||
| Enamine | EN300-1727795-10.0g |
2-methoxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid |
2228814-78-4 | 10g |
$6144.0 | 2023-06-04 | ||
| Enamine | EN300-1727795-1g |
2-methoxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid |
2228814-78-4 | 1g |
$1429.0 | 2023-09-20 | ||
| Enamine | EN300-1727795-5g |
2-methoxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid |
2228814-78-4 | 5g |
$4143.0 | 2023-09-20 |
2-methoxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on 2-methoxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid
Comprehensive Overview of 2-Methoxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic Acid (CAS No. 2228814-78-4)
2-Methoxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid (CAS No. 2228814-78-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole and propanoic acid moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features, including the methoxy group and methyl-substituted pyrazole, contribute to its potential applications in drug discovery and crop protection formulations.
In recent years, the demand for heterocyclic compounds like 2-methoxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid has surged due to their role in developing kinase inhibitors and metabolic modulators. Researchers are particularly interested in its hydrogen-bonding capacity and lipophilicity, which are critical for optimizing drug-receptor interactions. The compound's CAS number 2228814-78-4 is frequently searched in chemical databases, reflecting its growing relevance in medicinal chemistry and material science.
From an industrial perspective, 2-methoxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid is synthesized through multi-step organic reactions involving esterification and cyclization techniques. Its purity and stability are rigorously tested using HPLC and NMR spectroscopy, ensuring compliance with Good Manufacturing Practices (GMP). The compound's solubility profile in polar solvents like DMSO and ethanol makes it suitable for formulation studies.
Environmental and regulatory considerations are also pivotal. The compound's biodegradability and ecotoxicity data are increasingly scrutinized, aligning with global trends toward green chemistry. Analytical methods such as LC-MS are employed to monitor its environmental persistence, addressing concerns raised by sustainability-focused industries.
In summary, 2-methoxy-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid (CAS No. 2228814-78-4) exemplifies the intersection of synthetic innovation and application-driven research. Its molecular architecture continues to inspire advancements in precision therapeutics and sustainable agrochemicals, positioning it as a compound of enduring scientific and commercial value.
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